2-Dodecanone

• IUPAC Name: dodecan-2-one
• InChI: InChI=1S/C12H24O/c1-3-4-5-6-7-8-9-10-11-12(2)13/h3-11H2,1-2H3
• InChI Key: LSKONYYRONEBKA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(=O)C
• Molecular Formula: C12H24O
• DSSTOX Substance ID: DTXSID4022236
• Molecular Weight: 184.32 g/mol
• Physical Description: Melting point = 21 deg C; [ChemIDplus] Clear, light yellow liquid; [Aldrich MSDS], Solid
• Boiling Point: 245.00 to 246.00 °C. @ 760.00 mm Hg
• CAS RN: 6175-49-1
• Melting Point: 21 °C

Description

2-Dodecanone, also known as Decyl methyl ketone or Dodecan-2-one, is a volatile organic compound. It is found in alcoholic beverages and is an important constituent of the essential oil of rue (Ruta graveolens) and hop oil (Humulus lupulus).

Molecular Structure Analysis

The molecular formula of this compound is C12H24O. It has a molecular weight of 184.3184. The structure of this compound can be represented as a chain of 12 carbon atoms, with a carbonyl group (C=O) at the second carbon atom.

Physical And Chemical Properties Analysis

This compound has a density of 0.8±0.1 g/cm3, a boiling point of 247.8±3.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. It has an enthalpy of vaporization of 46.5±3.0 kJ/mol and a flash point of 81.2±12.6 °C.

Scientific Research Applications

Oxidation Processes

2-Dodecanone is produced through the oxidation of higher 1-olefins like 1-dodecene. Modified Wacker TBHP oxidation processes, which exclude copper chloride and utilize tert-butylhydroperoxide (TBHP) as the oxidant, have been employed. This method, particularly when using acetonitrile as the solvent, has shown high selectivity for this compound (Escola et al., 2008).

Antimicrobial Activity

A study on 3,4-Epoxy-2-dodecanone, a major component in the preorbital gland of the African grey duiker, revealed antimicrobial activity against certain pathogenic dermal bacteria and fungi, indicating potential antimicrobial applications for this compound derivatives (Wood, 2010).

Insecticidal Properties

Research on essential oils containing this compound from Zanthoxylum planispinum var. dintanensis showed potent insecticidal and repellent activities against various stored-product insects. This indicates this compound's potential as a botanical insecticide or repellent in agricultural and storage applications (Wang et al., 2019).

Food Irradiation Detection

This compound has been identified as a chemical marker in irradiated foods, particularly in meat products. Methods for its detection, like supercritical fluid extraction, have been developed, which are crucial for food safety and irradiation surveillance (Tewfik et al., 1998).

Mechanism of Action

Target of Action

2-Dodecanone, also known as Dodecan-2-one, primarily targets genes related to ecdysone-related pathways, biotransformation, and cell homeostasis . It significantly induces ecdysone response-genes (EcR, usp, E78, Hr4, Hr38), despite no significant differences in ecdysteroid levels .

Mode of Action

This compound interacts with its targets by altering the gene expression. It differentially alters the gene l (2)efl in both experimental conditions, and triggers a dose-dependent induction of hex81 . It also triggers an induction of Cyp6aQ5 activity .

Biochemical Pathways

The compound affects the ecdysone signalling pathway, which is crucial for insect development and metamorphosis . It modulates gene expression and interferes with this pathway in Nasonia vitripennis, a model hymenopteran .

Pharmacokinetics

Its molecular weight of 1843184 suggests that it may have good bioavailability due to its relatively small size.

Result of Action

The exposure of Nasonia vitripennis to this compound has a significant effect on neither development time, energy reserves, nor egg-laying capacity . No potential genotoxicity was detected . This indicates that this compound can modulate gene expression and interfere with the ecdysone signalling pathway without causing apparent harm to the organism .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, in an experiment, Nasonia vitripennis was exposed at the pupae stage for 48 h (up to 6 days) to sublethal doses (5 µg/L and 500 µg/L) of this compound . The results suggest that the compound’s action, efficacy, and stability can be affected by factors such as the duration of exposure and the concentration of the compound .

Safety and Hazards

2-Dodecanone is generally not classified as hazardous according to the Globally Harmonized System (GHS). After inhalation, fresh air should be supplied and a doctor should be consulted in case of complaints. It generally does not irritate the skin. If swallowed and symptoms persist, a doctor should be consulted.

Synthesis routes and methods

Procedure details

2-dodecanone is prepared from 1-dodecene according to the process of the present invention as follows: A catalyst solution is prepared by dissolving .04 moles of palladium chloride in a mixture of 137 grams of methanol, 252 grams of polypropylene glycol having an average molecular weight of 430, and 15 grams of water. The catalyst solution is then charged to a 2 liter titanium autoclave where the catalyst solution is heated to a temperature of 60°C; while being stirred at 1,000 r.p.m. with the reactor being pressurized to 100 p.s.i.g. with oxygen. Using a piston pump, 600 grams of 1-dodecene is introduced to the autoclave over a period of 21/2 hours. During this period of addition, the reaction temperature is maintained at 60°C by cooling, with the reaction pressure of 100 p.s.i.g. being maintained by repressuration with oxygen. Stirring is continued for about 1/2 hour after the addition of 1-dodecene is completed.

Q & A

Q1: What are the known biological effects of 2-dodecanone on insects?

A1: Research has shown that this compound can impact insect physiology, specifically targeting the ecdysone signaling pathway, a crucial hormonal system regulating insect development. In the parasitic wasp Nasonia vitripennis, exposure to sublethal doses of this compound altered the expression of genes involved in ecdysone-related pathways, biotransformation, and cell homeostasis. [] This suggests a potential for endocrine disruption, though further research is needed to confirm these effects in other insect species.

Q2: How effective is this compound as a biopesticide against nematodes?

A2: Studies show that this compound exhibits potent nematicidal activity, particularly against the root-knot nematode Meloidogyne incognita. In pot experiments, application of this compound significantly reduced the number of root galls, indicating its effectiveness in controlling nematode infestations. [] This highlights its potential as a biopesticide for managing plant-parasitic nematodes.

Q3: Does this compound impact insect behavior?

A3: Research suggests that this compound possesses repellent and oviposition deterrence properties against the two-spotted spider mite, Tetranychus urticae. [] This suggests its potential use in integrated pest management strategies to deter insect pests from crops, potentially reducing reliance on synthetic pesticides.

Q4: How does this compound impact the development of the parasitic wasp Nasonia vitripennis?

A4: Despite modulating gene expression related to the ecdysone pathway, exposure to this compound did not significantly affect the development time, energy reserves, or egg-laying capacity of N. vitripennis. [] This suggests that while the compound influences gene expression, it might not necessarily translate into observable phenotypic effects on development, at least in this specific species.

Q5: What is the molecular formula and weight of this compound?

A5: The molecular formula of this compound is C12H24O, and its molecular weight is 184.32 g/mol.

Q6: How is this compound typically characterized?

A6: this compound is commonly identified and quantified using Gas Chromatography-Mass Spectrometry (GC-MS). [, , , ] This technique allows for the separation and detection of individual volatile compounds within a mixture based on their mass-to-charge ratios, providing a comprehensive profile of the sample's chemical composition.

Q7: What are the major volatile compounds found alongside this compound in Ruta chalepensis essential oil?

A7: Analysis of the essential oil from Ruta chalepensis revealed 2-undecanone to be the most abundant compound, followed by 2-nonanone, 2-nonyl acetate, and this compound. [, ] The relative proportions of these compounds contribute to the distinct aroma and potential biological activities of the essential oil.

Q8: How does the presence of this compound affect the properties of materials like fiberglass?

A8: Studies indicate that this compound can act as a bifunctional coupling agent in fiberglass/polyethylene composites, improving their mechanical properties. [] This suggests its potential utility in enhancing the interfacial adhesion between different materials, leading to improved composite performance.

Q9: Have computational methods been used to study the interaction of this compound with biological targets?

A10: Yes, computational studies have investigated the binding of this compound to the mouse olfactory receptor 912-93 (mOR912-93). These studies predicted that the binding is primarily driven by a hydrogen bond between the ketone carbonyl group of this compound and a serine residue (Ser105) in the receptor's binding pocket. [] This highlights the utility of computational approaches in understanding the molecular interactions underlying odorant recognition.

Q10: How does the length of the alkyl chain in ketones influence their biological activity?

A11: Research indicates that the antimicrobial activity of methyl n-alkyl ketone thiosemicarbazones is directly related to the length of the alkyl chain, with the this compound derivative exhibiting the highest potency. [] This underscores the importance of the alkyl chain length in determining the biological activity of ketone derivatives.

Q11: Does the position of the carbonyl group within the carbon chain affect biological activity?

A11: While not specifically addressed in the provided research for this compound, studies on other ketones suggest that the position of the carbonyl group can significantly influence their interactions with biological targets. Further research is needed to elucidate how the position of the carbonyl group within this compound might impact its activity.

Q12: What techniques are used to quantify this compound and other methyl ketones in plant extracts?

A13: Gas chromatography (GC) coupled with mass spectrometry (GC/MS) is widely employed to quantify methyl ketones, including this compound, in plant extracts. [, ] This technique allows for the separation and precise measurement of individual ketones, providing valuable insights into their abundance and potential role in plant defense mechanisms.